Cas no 101350-88-3 (2H-1,4-Benzothiazine-2-acetamide,3,4-dihydro-3-oxo-N-phenyl-)

• Product Name: 2H-1,4-Benzothiazine-2-acetamide,3,4-dihydro-3-oxo-N-phenyl-
• CAS No: 101350-88-3
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 200332
• PubChem ID: 2834468
• Update Time: 2025-04-19

2H-1,4-Benzothiazine-2-acetamide,3,4-dihydro-3-oxo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazine-2-acetamide,3,4-dihydro-3-oxo-N-phenyl-
• 2-(3-oxo-4H-1,4-benzothiazin-2-yl)-N-phenylacetamide
• HMS1412G08
• AB00075600-01
• DTXSID20906075
• IDI1_008359
• Z31269250
• CBDivE_004691
• AKOS016193624
• 2-(3-OXO-3,4-DIHYDRO-2H-BENZO(1,4)THIAZIN-2-YL)-N-PHENYL-ACETAMIDE
• 2H-1,4-Benzothiazine-2-acetamide, 3,4-dihydro-3-oxo-N-phenyl-
• 2-(3-Hydroxy-2H-1,4-benzothiazin-2-yl)-N-phenylethanimidic acid
• 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-phenylacetamide
• SR-01000499944-1
• 101350-88-3
• Cambridge id 5217823
• Oprea1_041833
• CCG-21072
• SR-01000499944
• BRN 0294846
• AI-204/31720031
• 3-Oxo-N-phenyl-2H-1,4-benzothiazine-2-acetamide
• AKOS000623453
• IFLab1_000140
• Oprea1_120738

• Inchi： 1S/C16H14N2O2S/c19-15(17-11-6-2-1-3-7-11)10-14-16(20)18-12-8-4-5-9-13(12)21-14/h1-9,14H,10H2,(H,17,19)(H,18,20)
• InChI Key： RVRPQUZFIPCUAD-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(C1CC(NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 298.07772
• Monoisotopic Mass: 298.077598
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5
• XLogP3: 2.3

Experimental Properties

• Density: 1.315
• Boiling Point: 600.1°Cat760mmHg
• Flash Point: 316.7°C
• Refractive Index: 1.662
• PSA: 58.2
• LogP: 3.86280